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Compound of Interest

Compound Name: Metiamide

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the use of
Metiamide, a potent histamine H2-receptor antagonist, in rodent studies. Metiamide is a
crucial tool for investigating the role of histamine in gastric acid secretion and other
physiological processes. This guide offers detailed information on dosage calculations,
preparation of solutions, and administration protocols to ensure accurate and reproducible
experimental outcomes.

Mechanism of Action

Metiamide functions as a competitive antagonist at the histamine H2-receptor.[1][2] In the
stomach, histamine released from enterochromaffin-like (ECL) cells binds to H2-receptors on
parietal cells, stimulating the production of cyclic AMP (cCAMP) and subsequently activating the
proton pump (H+/K+-ATPase) to secrete gastric acid.[3][4][5] Metiamide blocks this initial step
by competing with histamine for H2-receptor binding, thereby inhibiting the downstream
signaling cascade and reducing gastric acid secretion.

Signaling Pathway of Histamine-Induced Gastric
Acid Secretion and Metiamide Inhibition
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Caption: Metiamide competitively inhibits the histamine H2-receptor on parietal cells.
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Dosage Calculation and Preparation

The molecular weight of Metiamide is 244.38 g/mol . This value is essential for converting
between molar concentrations and mass-based dosages.

Dosage Conversion Formula:

To convert a dose from puM/kg to mg/kg:

Dosage (mg/kg) = Dosage (uM/kg) x Molecular Weight ( g/mol ) / 1000
Example Calculation:

For a 100 uM/kg dose:

100 puM/kg x 244.38 g/mol / 1000 = 24.438 mg/kg

Stock Solution Preparation:

Metiamide is soluble in dimethyl sulfoxide (DMSO).

¢ Recommendation: Prepare a 10 mg/mL stock solution in 100% DMSO. This stock can be
stored at -20°C for extended periods. Further dilutions should be made in an appropriate
vehicle just before administration.

Recommended Dosages for Rodent Studies

The effective dose of Metiamide can vary depending on the animal model, the route of
administration, and the desired level of inhibition of gastric acid secretion. The following table
summarizes dosages reported in the literature for rats and mice.
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Animal Model

Route of
Administration

Dosage Range

Reported Effect

Prolonged increase in

Rat (in vivo) Subcutaneous (SC) 200 mg/kg ]
serum gastrin.
0.001 - 0.01 uM/kg ) )
o N Increased gastric acid
Rat (in vivo) Not Specified (0.00024 - 0.0024 )
secretion.
mg/kg)
o - >20 pM/kg (>4.89 Decreased gastric
Rat (in vivo) Not Specified ) ]
mg/kg) acid secretion.
o N 100 uM/kg (24.44 Marked suppression
Rat (in vivo) Not Specified
mg/kg) of stress ulcers.
_ Inhibition of histamine-
Mouse (isolated ) ) )
Perfusion 5x105Mto 10~* M stimulated acid
stomach) )
secretion.
Competitive
) ) 3x10-°M and 3 x antagonism of
Rat (isolated stomach)  Perfusion ) ] ]
10> M histamine-stimulated
acid secretion.
Experimental Protocols

The following are generalized protocols for the administration of Metiamide to rodents. It is

crucial to adhere to institutional guidelines for animal care and use.
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Caption: General workflow for a rodent study involving Metiamide administration.

Oral Administration (Gavage)

Oral gavage ensures accurate dosing directly into the stomach.

Materials:

Metiamide solution (prepare fresh)

Vehicle (e.g., water, 0.5% carboxymethylcellulose)

Appropriately sized gavage needles (flexible-tipped recommended)

Syringes

Procedure:

Preparation: Dilute the Metiamide stock solution in the chosen vehicle to the final desired
concentration. Ensure the final DMSO concentration is low (ideally <5%) to avoid irritation.

Animal Restraint: Gently but firmly restrain the rodent.

Gavage: Measure the correct volume based on the animal's body weight. Gently insert the
gavage needle into the esophagus and deliver the solution into the stomach.

Monitoring: Observe the animal for any signs of distress after the procedure.

Intravenous (IV) Injection

IV administration provides rapid and complete bioavailability. The tail vein is the most common
site for injection in rodents.

Materials:

o Metiamide solution (sterile-filtered)
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Vehicle (e.g., sterile saline). The final DMSO concentration should be minimized (<1-5%).

27-30 gauge needles

Syringes

Restraint device

Procedure:

Preparation: Prepare a sterile solution of Metiamide in a vehicle suitable for intravenous
injection. The final DMSO concentration must be low to prevent hemolysis and toxicity.

e Animal Restraint: Place the rodent in a restraint device to secure the tail.
o Vein Dilation: Warm the tail with a heat lamp or warm water to dilate the lateral tail veins.
e Injection: Insert the needle into a lateral tail vein and inject the solution slowly.

e Monitoring: Observe for any signs of adverse reaction.

Subcutaneous (SC) Injection

Subcutaneous injection allows for slower absorption compared to IV.
Materials:

Metiamide solution

Vehicle (e.qg., sterile saline, phosphate-buffered saline)

25-27 gauge needles

Syringes

Procedure:

o Preparation: Prepare the Metiamide solution in the chosen vehicle.
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« Injection Site: Lift the loose skin over the back or flank to form a "tent".
« Injection: Insert the needle into the base of the tented skin and inject the solution.

e Monitoring: Observe the injection site for any signs of irritation or inflammation.

Intraperitoneal (IP) Injection

IP injection is a common route for systemic drug administration in rodents.
Materials:

Metiamide solution

Vehicle (e.g., sterile saline)

25-27 gauge needles

Syringes
Procedure:
e Preparation: Prepare the Metiamide solution in the chosen vehicle.

o Animal Restraint: Hold the rodent with its head tilted downwards to move the abdominal
organs away from the injection site.

« Injection Site: Locate the lower right or left abdominal quadrant.

« Injection: Insert the needle at a 30-45 degree angle into the peritoneal cavity and inject the
solution.

e Monitoring: Observe the animal for any signs of discomfort.

Disclaimer: These protocols provide a general framework. Researchers should optimize the
dosage, vehicle, and administration route based on their specific experimental design and in
accordance with their institutional animal care and use committee (IACUC) guidelines. Pre-
clinical toxicity of Metiamide, including potential effects on neutrophils, should be considered in
the experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dosage and Administration]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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